![molecular formula C19H15Cl2N3O2 B2657045 1-(2,4-dichlorobenzyl)-N-(6-methylpyridin-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide CAS No. 923245-50-5](/img/structure/B2657045.png)
1-(2,4-dichlorobenzyl)-N-(6-methylpyridin-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(2,4-dichlorobenzyl)-N-(6-methylpyridin-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C19H15Cl2N3O2 and its molecular weight is 388.25. The purity is usually 95%.
BenchChem offers high-quality 1-(2,4-dichlorobenzyl)-N-(6-methylpyridin-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2,4-dichlorobenzyl)-N-(6-methylpyridin-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- The compound exhibits antihypertensive effects by acting as a calcium channel blocker. It inhibits the influx of calcium ions into vascular smooth muscle cells, leading to vasodilation and reduced blood pressure. Researchers have explored its potential as a treatment for hypertension and related cardiovascular conditions .
- Studies suggest that this compound may have anticancer properties. It interferes with cell proliferation and induces apoptosis (programmed cell death) in cancer cells. Researchers are investigating its efficacy against specific cancer types, such as breast, lung, or colon cancer .
- The compound’s structure suggests possible neuroprotective properties. It may modulate neuronal calcium channels, potentially protecting neurons from damage caused by excessive calcium influx. Researchers are studying its potential in neurodegenerative diseases like Alzheimer’s and Parkinson’s .
- Inflammation plays a crucial role in various diseases. This compound has shown anti-inflammatory effects by inhibiting pro-inflammatory cytokines and enzymes. Researchers are exploring its use in conditions like rheumatoid arthritis and inflammatory bowel diseases .
- The compound exhibits antimicrobial activity against bacteria and fungi. It may interfere with microbial membrane integrity or essential cellular processes. Researchers are investigating its potential as an antimicrobial agent in topical formulations or systemic treatments .
- Some studies suggest that this compound could impact metabolic pathways. It may influence lipid metabolism, glucose homeostasis, and adipocyte function. Researchers are exploring its role in managing obesity and related metabolic disorders .
Antihypertensive Activity
Anticancer Potential
Neuroprotective Effects
Anti-Inflammatory Activity
Antimicrobial Applications
Metabolic Disorders and Obesity
properties
IUPAC Name |
1-[(2,4-dichlorophenyl)methyl]-N-(6-methylpyridin-2-yl)-2-oxopyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15Cl2N3O2/c1-12-4-2-6-17(22-12)23-18(25)15-5-3-9-24(19(15)26)11-13-7-8-14(20)10-16(13)21/h2-10H,11H2,1H3,(H,22,23,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OFEPIUWFBXXJCX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC=C1)NC(=O)C2=CC=CN(C2=O)CC3=C(C=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15Cl2N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,4-dichlorobenzyl)-N-(6-methylpyridin-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.